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Compound of Interest

Compound Name:
Dasatinib Carboxylic Acid Ethyl

Ester

Cat. No.: B588416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dasatinib Carboxylic Acid Ethyl Ester, with the CAS number 910297-62-0, is a key

reference standard and a known process-related impurity in the manufacturing of Dasatinib.

Dasatinib is a potent, orally administered small-molecule inhibitor of multiple tyrosine kinases,

including BCR-ABL and the SRC family of kinases. It is a crucial therapeutic agent for chronic

myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia

(Ph+ ALL), particularly in cases of resistance or intolerance to other treatments. The accurate

identification and quantification of related substances such as Dasatinib Carboxylic Acid
Ethyl Ester are paramount for ensuring the quality, safety, and efficacy of the final Dasatinib

drug product. This technical guide provides an in-depth overview of the chemical properties, a

plausible synthesis protocol, analytical methodologies for characterization, and the relevant

biological context of this compound.

Chemical and Physical Properties
Dasatinib Carboxylic Acid Ethyl Ester is a derivative of Dasatinib where the hydroxyl group

of the hydroxyethyl side chain is esterified. Its fundamental properties are summarized in the

table below.
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Property Value

CAS Number 910297-62-0

IUPAC Name

4-[6-[[5-[[(2-Chloro-6-

methylphenyl)amino]carbonyl]-2-

thiazolyl]amino]-2-methyl-4-pyrimidinyl]-1-

piperazineacetic acid ethyl ester

Molecular Formula C₂₄H₂₈ClN₇O₃S

Molecular Weight 530.04 g/mol

Appearance Off-White Solid

Solubility Soluble in DMSO

Synthesis Protocol
While a specific, detailed experimental protocol for the synthesis of Dasatinib Carboxylic Acid
Ethyl Ester is not readily available in peer-reviewed literature, a plausible synthetic route can

be devised based on established methods for the synthesis of Dasatinib and its derivatives.

The following protocol outlines a potential esterification of the corresponding carboxylic acid

precursor.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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